Cas no 8000-26-8 (Ethyl pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Ethyl pyrrolidine-3-carboxylate hydrochloride
• CAS No: 8000-26-8
• MW: 0
• CID: 47943
• Update Time: 2025-06-10

Ethyl pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pine Oil
• Pine Needle Oil
• PINE NEEDLES OIL DWARF
• ETHYL PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
• ethyl pyrrolidine-3-carboxylate HCl
• DL-beta-Proline ethyl ester hydrochloride
• 3-Pyrrolidinecarboxylic acid, ethyl ester, hydrochloride
• (+/-)-Pyrrolidine-3-carboxylic acid ethyl ester hydrochloride
• Ethyl 3-pyrrolidinecarboxylate hydrochloride
• ethyl pyrrolidine-3-carboxylate;hydrochloride
• Ethyl (S)-pyrrolidine-3-carboxylate hydrochloride
• PubChem18711
• AMOT0102
• HT1118
• HT1128
• Ethyl pyrrolidin
• Essential oils, pine leaf (13C, 14C, 15C)
• Oils, essential, pine leaf (12C)
• Pine-needle oil (02C)
• Oil of dwarf pine needles
• Oil of pine needles
• Oils, pine needle
• Pine oil, pine leaf oil
• Pinus needle oil
• pine leaf oil
• DwarfPineOil
• PineNeedlesOil
• OILOFPINUSPUMILIO
• PINUSOILPUMILIO
• PINENEEDLEDWARFOIL
• Pine fleedle oil,dwarf
• PINE NEEDLE, DWARF, OIL (PINUS MUGO TURRA VAR. PUMILIO (HAENKE) ZENARI)
• Ethyl pyrrolidine-3-carboxylate hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)6-3-4-8-5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： AYYKCALHTPKNOI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Colorless or yellowish liquid with cool smell of pine and fir needles.
• FEMA: 2904 | PINE NEEDLE, DWARF, OIL (PINUS MUGO TURRA VAR. PUMILIO (HAENKE) ZENARI)

Ethyl pyrrolidine-3-carboxylate hydrochloride Security Information

• Toxicity：Ld506880mg/kg (rat, oral).

Additional information on Ethyl pyrrolidine-3-carboxylate hydrochloride

Ethyl Pyrrolidine-3-Carboxylate Hydrochloride (CAS No. 8000-26-8): A Comprehensive Overview

Ethyl pyrrolidine-3-carboxylate hydrochloride (CAS No. 8000-26-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of ethyl pyrrolidine-3-carboxylate hydrochloride consists of a pyrrolidine ring with a carboxylate ester group and a hydrochloride salt. The pyrrolidine ring, a five-membered heterocyclic compound, is known for its stability and bioavailability, making it an attractive scaffold in drug design. The carboxylate ester group adds functional versatility, allowing for the modulation of pharmacokinetic properties such as solubility and permeability.

Recent studies have highlighted the potential of ethyl pyrrolidine-3-carboxylate hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds derived from this scaffold exhibit potent neuroprotective effects, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, ethyl pyrrolidine-3-carboxylate hydrochloride has been explored for its anti-inflammatory properties. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential use in managing inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of ethyl pyrrolidine-3-carboxylate hydrochloride is further enhanced by its favorable pharmacokinetic properties. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable safety profile, making it an attractive candidate for further clinical development. These attributes are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In the realm of drug discovery, ethyl pyrrolidine-3-carboxylate hydrochloride serves as a valuable starting point for the synthesis of more complex molecules with enhanced biological activity. Chemists and pharmaceutical researchers often use this compound as a building block to create derivatives with improved potency, selectivity, and reduced side effects. The ability to modify the carboxylate ester group and the pyrrolidine ring provides a wide range of opportunities for optimizing the pharmacological properties of these derivatives.

The synthetic accessibility of ethyl pyrrolidine-3-carboxylate hydrochloride is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of ethyl 3-pyrrolidinonecarboxylate with hydrogen chloride gas, followed by purification through recrystallization or column chromatography. The ease of synthesis allows researchers to readily obtain sufficient quantities for both preliminary screening and more detailed mechanistic studies.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from ethyl pyrrolidine-3-carboxylate hydrochloride. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, ethyl pyrrolidine-3-carboxylate hydrochloride (CAS No. 8000-26-8) is a promising compound with a diverse range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in advancing medical treatments for various diseases.